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molecular formula C9H9ClO B1349987 p-Tolylacetyl chloride CAS No. 35675-44-6

p-Tolylacetyl chloride

Cat. No. B1349987
CAS RN: 35675-44-6
M. Wt: 168.62 g/mol
InChI Key: QDZAWVLWIMOXJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05209867

Procedure details

Phosphorus pentachloride (1.lg, 0.0053 mol) was added to 4-methylphenylacetic acid (0.76g, 0.0051 mol) and the mixture was allowed to react by heating at about 80° C. POCl3 and excess phosphorus pentachloride were completely removed by evaporation in vacuo to obtain 4-methylphenylacetyl chloride. This chloride was dissolved in toluene (10 ml) and to the mixture were added S-(-)-α(4-n-heptyloxyphenyl)ethyl alcohol (1.0g, 0.0042 mol) and pyridine (1 ml, a dehydrochlorinating agent). The mixture was permitted to stand for 10 hours at room temperature, warmed at 60° C. and maintained as such for 3 hours, and then cooled. The resulting mixture was added to diluted hydrochloric acid and the resultant was extracted with ether. The ether layer was washed with an aqueous solution of NaHCO3 and then with water, and dried over Na2SO4. The ether was distilled off and the residue was purified by means of a column chromatography (solvent : chloroform) and the resultant was recrystallized from ethanol to obtain the objective compound of α-(4-n-heptyloxyphenyl)ethyl 4-methylphenylacetate. The infrared spectrum of said compound is shown in FIG. 4. This compound did not show any liquid crystalline phase and it was a liquid at room temperature. The angle of rotation [α]25D of the compound was -13.1° (solvent : chloroform).
Name
Phosphorus pentachloride
Quantity
0.0053 mol
Type
reactant
Reaction Step One
Name
4-methylphenylacetic acid
Quantity
0.76 g
Type
reactant
Reaction Step One
Name
4-methylphenylacetyl chloride

Identifiers

REACTION_CXSMILES
P(Cl)(Cl)(Cl)(Cl)[Cl:2].[CH3:7][C:8]1[CH:13]=[CH:12][C:11]([CH2:14][C:15]([OH:17])=O)=[CH:10][CH:9]=1>>[CH3:7][C:8]1[CH:13]=[CH:12][C:11]([CH2:14][C:15]([Cl:2])=[O:17])=[CH:10][CH:9]=1

Inputs

Step One
Name
Phosphorus pentachloride
Quantity
0.0053 mol
Type
reactant
Smiles
P(Cl)(Cl)(Cl)(Cl)Cl
Name
4-methylphenylacetic acid
Quantity
0.76 g
Type
reactant
Smiles
CC1=CC=C(C=C1)CC(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to react
CUSTOM
Type
CUSTOM
Details
POCl3 and excess phosphorus pentachloride were completely removed by evaporation in vacuo

Outcomes

Product
Name
4-methylphenylacetyl chloride
Type
product
Smiles
CC1=CC=C(C=C1)CC(=O)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.